Cas no 859212-59-2 (Ethyl 3-iodo-4-methylbenzoate)

Ethyl 3-iodo-4-methylbenzoate is a substituted benzoate ester featuring both an iodo and methyl functional group on the aromatic ring. This compound is primarily utilized as an intermediate in organic synthesis, particularly in cross-coupling reactions such as Suzuki or Heck couplings, where the iodine moiety serves as a reactive site for palladium-catalyzed transformations. The ethyl ester group enhances solubility in organic solvents, facilitating handling in synthetic workflows. Its well-defined reactivity and stability under standard conditions make it a valuable building block for constructing complex molecules in pharmaceutical and materials chemistry research. The compound is typically characterized by NMR and mass spectrometry for purity verification.

Ethyl 3-iodo-4-methylbenzoate structure

Product Name:Ethyl 3-iodo-4-methylbenzoate

CAS No:859212-59-2

MF:C₁₀H₁₁IO₂

MW:290.097615480423

MDL:MFCD07780720

CID:718007

Update Time:2025-07-19

Ethyl 3-iodo-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

- Ethyl 3-iodo-4-methylbenzoate
- 3-iodo-4-methyl-Benzoic acid ethyl ester
- Benzoic acid,3-iodo-4-methyl-, ethyl ester
- MDL： MFCD07780720
- Inchi： 1S/C10H11IO2/c1-3-13-10(12)8-5-4-7(2)9(11)6-8/h4-6H,3H2,1-2H3
- InChI Key： KMIVUJKEQAPRIH-UHFFFAOYSA-N
- SMILES： IC1C=C(C(=O)OCC)C=CC=1C

Computed Properties

Exact Mass: 289.98000
Monoisotopic Mass: 289.98
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 182
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 26.3A^2

Experimental Properties

Density: 1.592
Boiling Point: 317.7°C at 760 mmHg
Flash Point: 145.9°C
Refractive Index: 1.577
PSA: 26.30000
LogP: 2.77630

Ethyl 3-iodo-4-methylbenzoate Security Information

Signal Word：Warning
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Storage Condition：Store at room temperature

Ethyl 3-iodo-4-methylbenzoate Pricemore >>

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